molecular formula C16H19N3O2 B8274240 Ethyl 2-phenyl-4-propylaminopyrimidine-5-carboxylate

Ethyl 2-phenyl-4-propylaminopyrimidine-5-carboxylate

Cat. No.: B8274240
M. Wt: 285.34 g/mol
InChI Key: ZNHMNBQAVPCQIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-phenyl-4-propylaminopyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C16H19N3O2 and its molecular weight is 285.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H19N3O2

Molecular Weight

285.34 g/mol

IUPAC Name

ethyl 2-phenyl-4-(propylamino)pyrimidine-5-carboxylate

InChI

InChI=1S/C16H19N3O2/c1-3-10-17-15-13(16(20)21-4-2)11-18-14(19-15)12-8-6-5-7-9-12/h5-9,11H,3-4,10H2,1-2H3,(H,17,18,19)

InChI Key

ZNHMNBQAVPCQIS-UHFFFAOYSA-N

Canonical SMILES

CCCNC1=NC(=NC=C1C(=O)OCC)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of ethyl 3,4-dihydro-4-oxo-2-phenylpyrimidine-5-carboxylate (9.8 g), triethylamine (10.1 g) and dimethylformamide (20 ml) is added dropwise a solution of p-toluenesulfonyl chloride (8.4 g) in dimethylformamide (20 ml) at room temperature, and the mixture is stirred at the same temperature for 10 minutes. To the reaction mixture is added dropwise a solution of propylamine (2.8 g) in dimethylformamide (20 ml), and the mixture is stirred at room temperature for one hour. To the reaction mixture are added chloroform and water, and the chloroform layer is separated, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to give crude ethyl 2-phenyl-4-propylaminopyrimidine-5-carboxylate (11 g).
Quantity
9.8 g
Type
reactant
Reaction Step One
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10.1 g
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reactant
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20 mL
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solvent
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8.4 g
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reactant
Reaction Step Two
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20 mL
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solvent
Reaction Step Two
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2.8 g
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Three
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0 (± 1) mol
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